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Compound of Interest

Compound Name:
2-Hydroxyethyl 4-nitrophenyl

sulfide

Cat. No.: B081120 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Hydroxyethyl 4-nitrophenyl sulfide, tailored for researchers, scientists, and drug

development professionals. The following procedures are designed to ensure safe handling

and compliance with standard laboratory waste management protocols.

I. Understanding the Hazards
2-Hydroxyethyl 4-nitrophenyl sulfide is a chemical compound that requires careful handling

due to its potential health and environmental risks. It is harmful if swallowed, inhaled, or comes

into contact with skin.[1] It may also cause damage to the liver and kidneys through prolonged

or repeated exposure if ingested.[1] Furthermore, this compound is recognized as harmful or

very toxic to aquatic life, with some classifications indicating long-lasting effects.[1]

II. Quantitative Data Summary
The following table summarizes key quantitative data for 2-Hydroxyethyl 4-nitrophenyl
sulfide, critical for its safe handling and storage.
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Property Value Source

Molecular Formula C8H9NO3S [2]

Molecular Weight 199.23 g/mol [2]

Melting Point/Range 110 - 115 °C (230 - 239 °F) [1]

Boiling Point/Range 279 °C (534 °F) [1]

Partition Coefficient (n-

octanol/water)

log Pow: 1.95

(Bioaccumulation is not

expected)

[1]

III. Personal Protective Equipment (PPE)
Before handling 2-Hydroxyethyl 4-nitrophenyl sulfide for any purpose, including disposal, it

is mandatory to wear the appropriate personal protective equipment.

Gloves: Wear compatible, chemical-resistant gloves.

Clothing: Use a protective lab coat.

Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA.

Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN 149

approved respirator is required.

IV. Step-by-Step Disposal Protocol
This protocol outlines the procedural steps for the safe disposal of 2-Hydroxyethyl 4-
nitrophenyl sulfide waste. This process should be carried out in a designated satellite

accumulation area (SAA) within the laboratory.

1. Waste Collection:

Solid Waste:
Carefully collect dry waste, such as contaminated gloves, weigh paper, and bench liners,
using appropriate tools (e.g., forceps, spatula).
Avoid generating dust during collection.[1]
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Place all solid waste into a designated, compatible, and properly labeled hazardous waste
container. The container must be in good condition, leak-proof, and have a secure lid.
Liquid Waste (Solutions):
If the compound is in a solution, do not dispose of it down the drain.
Pour the liquid waste into a designated, compatible, and properly labeled hazardous waste
container for liquids.
Ensure the container is tightly capped at all times, except when adding waste.

2. Waste Container Labeling:

Clearly label the hazardous waste container with the words "HAZARDOUS WASTE".
List all contents of the container, including "2-Hydroxyethyl 4-nitrophenyl sulfide" and any
solvents or other chemicals present.
Include the approximate percentage of each component.

3. Storage in Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated SAA that is at or near the point
of generation and under the control of the operator.
The SAA should be a well-ventilated area, such as a fume hood or a designated cabinet.
Keep the container tightly closed.

4. Arranging for Waste Pickup:

Once the waste container is full, or if waste generation is complete, arrange for its removal
by your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.
Follow your institution's specific procedures for requesting a hazardous material pickup.

V. Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures immediately:

Spill:

Evacuate the immediate area if necessary.

For a dry spill, carefully collect the material, avoiding dust generation, and place it in a

labeled hazardous waste container.[1]
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Clean the affected area thoroughly.[1]

If Inhaled: Move the individual to fresh air. If breathing stops, provide artificial respiration.

Seek immediate medical attention.

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water or shower. Consult a physician.[1]

In Case of Eye Contact: Rinse out with plenty of water. Remove contact lenses if present

and easy to do. Continue rinsing. Call an ophthalmologist.[1]

If Swallowed: Do NOT induce vomiting. Immediately make the victim drink water (two

glasses at most). Consult a physician.[1]

VI. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Hydroxyethyl
4-nitrophenyl sulfide.
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Caption: Workflow for the safe disposal of 2-Hydroxyethyl 4-nitrophenyl sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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